Cas no 1328-73-0 (3-indoxyl-beta-d-glucopyranoside trihydrate)

• Product name: 3-indoxyl-beta-d-glucopyranoside trihydrate
• CAS No: 1328-73-0
• MF: C₁₄H₂₃NO₉
• MW: 349.33400
• MDL: MFCD00047169
• CID: 899272

3-indoxyl-beta-d-glucopyranoside trihydrate Chemical and Physical Properties

Names and Identifiers

• 3-indoxyl-beta-d-glucopyranoside trihydrate
• 3-INDOXYL-BETA-D-GLUCOPYRANOSIDE TRIHYDRATE, 99
• (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-(1H-indol-3-yloxy)oxane-3,4,5-triol,trihydrate
• 3-Indoxyl-β-D-glucopyranoside, Trihydrate
• 3-INDOXYL-Β-D-GLUCOPYRANOSIDE, TRIHYDRATE,CRYSTALLINE SOLID
• 3-Indoxyl-
• A-D-glucopyranoside,Trihydrate
• Indican Trihydrate
• Plant indican
• indican (glucoside), trihydrate
• 3-Indoxyl-beta-D-glucopyranoside trihydrateIndican (glucoside), trihydrate

• MDL： MFCD00047169
• Inchi： InChI=1S/C14H17NO6.3H2O/c16-6-10-11(17)12(18)13(19)14(21-10)20-9-5-15-8-4-2-1-3-7(8)9;;;/h1-5,10-19H,6H2;3*1H2/t10-,11-,12+,13-,14-;;;/m1.../s1
• InChI Key： FAVNNZSQALVSCE-MRDGAMQGSA-N
• SMILES： C1=CC=C2C(=C1)C(=CN2)O[C@H]3[C@@H]([C@H]([C@@H]([C@@H](CO)O3)O)O)O.O.O.O

Computed Properties

• Exact Mass: 349.137281g/mol
• Surface Charge: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 9
• Rotatable Bond Count: 3
• Monoisotopic Mass: 349.137281g/mol
• Monoisotopic Mass: 349.137281g/mol
• Topological Polar Surface Area: 118Ų
• Heavy Atom Count: 24
• Complexity: 356
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 4
• Tautomer Count: nothing
• XLogP3: -0.1
• Surface Charge: 0

Experimental Properties

• Color/Form: Not determined
• Melting Point: 57-58°C
• PSA: 142.86000
• LogP: -0.84630
• Solubility: Not determined